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Compound of Interest

Compound Name: 4-Methoxy-beta-nitrostyrene

Cat. No.: B1199639 Get Quote

A Technical Guide to the Physical Properties of
4-Methoxy-β-nitrostyrene
This technical guide provides a comprehensive overview of the key physical properties of 4-

Methoxy-β-nitrostyrene, with a specific focus on its melting point and solubility. This document

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis who require a detailed understanding of this compound's physical

characteristics for experimental design, formulation, and quality control.

Core Physical Properties
4-Methoxy-β-nitrostyrene presents as a yellow crystalline solid.[1] Its physical state is a critical

determinant of its handling, processing, and formulation characteristics.

Melting Point
The melting point of a crystalline solid is a fundamental physical property that provides an

indication of its purity. For 4-Methoxy-β-nitrostyrene, the melting point is consistently reported

within a narrow range, suggesting a well-defined crystalline structure.
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Physical Property Value Source

Melting Point 86-88 °C [1][2]

88 °C [3]

The narrow melting point range of 86-88 °C is indicative of a high degree of purity for the

compound.[1][2]

Solubility Profile
The solubility of 4-Methoxy-β-nitrostyrene is a critical parameter for its application in solution-

based reactions, purification, and the development of pharmaceutical formulations. The

following table summarizes the available quantitative and qualitative solubility data.

Solvent Solubility Observations Source

Chloroform 25 mg/mL Clear, yellow solution [2]

Ethanol Soluble

Forms yellow needle-

like crystals upon

recrystallization

[1]

Benzene Soluble

Forms yellow flake-

like crystals upon

recrystallization

[1]

Dichloromethane Soluble

Used as an extraction

solvent during

synthesis

[1]

Petroleum Ether /

Ethyl Acetate
Partially Soluble

Used as an eluent for

column

chromatography

[1]

The solubility data indicates that 4-Methoxy-β-nitrostyrene is soluble in chlorinated solvents like

chloroform and dichloromethane, as well as in aromatic and polar protic solvents like benzene

and ethanol. Its partial solubility in a nonpolar/polar mixture like petroleum ether/ethyl acetate is

leveraged for its chromatographic purification.
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Experimental Protocols
The following sections detail the standard methodologies for the determination of the melting

point and solubility of crystalline organic compounds like 4-Methoxy-β-nitrostyrene.

Melting Point Determination by Capillary Method
This protocol describes the standard capillary method for determining the melting point range

of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 4-Methoxy-β-nitrostyrene sample is completely dry and in

the form of a fine powder. If necessary, grind the crystals using a mortar and pestle.

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to pack a

small amount of the compound into the tube. The packed sample should be approximately 2-

3 mm in height.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid

heating run to estimate the melting range.

Accurate Determination: For a precise measurement, set the heating rate to 1-2 °C per

minute, starting from a temperature approximately 10-15 °C below the expected melting

point.
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Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the onset of melting) and the temperature at which the

last crystal melts (completion of melting). This range is the melting point of the sample.

Replicate Analysis: For accuracy, it is recommended to perform the measurement in

triplicate.

Quantitative Solubility Determination
This protocol outlines a general method for determining the solubility of a compound in a

specific solvent at a given temperature.

Apparatus:

Analytical balance

Vials or test tubes with closures

Volumetric flasks and pipettes

Temperature-controlled shaker or water bath

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer or HPLC)

Procedure:

Preparation of Saturated Solution: Add an excess amount of 4-Methoxy-β-nitrostyrene to a

known volume of the desired solvent in a vial. The amount should be sufficient to ensure that

undissolved solid remains.

Equilibration: Seal the vial and place it in a temperature-controlled shaker or water bath set

to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the mixture to stand at the constant temperature

for a period to allow the excess solid to settle.
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Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a

pipette and immediately filter it through a syringe filter (of a material compatible with the

solvent) to remove any undissolved solid.

Dilution and Quantification: Accurately dilute the filtered solution with the same solvent to a

concentration that falls within the linear range of the analytical instrument. Measure the

concentration of 4-Methoxy-β-nitrostyrene in the diluted solution using a pre-calibrated

analytical method (e.g., UV-Vis spectrophotometry at its λmax or HPLC).

Calculation: Calculate the original solubility using the measured concentration and the

dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Factors Influencing Solubility
The solubility of a crystalline compound like 4-Methoxy-β-nitrostyrene is governed by a

complex interplay of factors related to the solute, the solvent, and the experimental conditions.

The following diagram illustrates these key relationships.

Factors Influencing the Solubility of a Crystalline Solid

Solubility
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Caption: Key determinants of crystalline solid solubility.

This guide provides foundational data and methodologies for working with 4-Methoxy-β-

nitrostyrene. For any specific application, it is recommended that these properties be
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determined empirically under the exact experimental conditions to be employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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